Cas no 1721-13-7 (ethyl 2,6-dimethylpyridine-3-carboxylate)

ethyl 2,6-dimethylpyridine-3-carboxylate Properties

Names and Identifiers

• Ethyl 2,6-dimethylnicotinate
• 2,6-Dimethyl-nicotinic acid ethyl ester
• ethyl 2,6-dimethylpyridine-3-carboxylate
• 2, 6-dimethyl-3-pyridinecarboxylic acid ethyl ester
• 2,5-DIMETHOXYPHENYLNITROSTYRENE
• 2,6-Dimethyl-nicotinsaeure-aethylester
• 3-ethoxycarbonyl-2,6-dimethylpyridine
• 5-ethoxycarbonyl-2,6-lutidine
• Ethyl-2,6-dimethylpyridin-3-carboxylat
• MFCD03265777
• Ethyl 2,6-dimethyl nicotinate
• IDTTVGCBBDITAR-UHFFFAOYSA-N
• F11655
• DTXSID40325880
• NSC-521052
• SCHEMBL5664007
• AB13966
• NSC521052
• WS-02207
• 3-Pyridinecarboxylic acid, 2,6-dimethyl-, ethyl ester
• FT-0732552
• CS-0308496
• 2,6-DIMETHYLNICOTINIC ACID ETHYL ESTER
• 1721-13-7
• AKOS010485997
• Ethyl2,6-dimethylnicotinate
• A3791
• EN300-122661
• 2,6-DIMETHYL-NICOTINIC ACID ETHYL ESTER
• ethyl 2,6-dimethylnicotinate
• DB-064840
• +Expand

• MDL： MFCD03265777
• InChIKey： IDTTVGCBBDITAR-UHFFFAOYSA-N
• Inchi： InChI=1S/C10H13NO2/c1-4-13-10(12)9-6-5-7(2)11-8(9)3/h5-6H,4H2,1-3H3
• SMILES： CCOC(=O)C1=C(C)N=C(C)C=C1

Computed Properties

• Exact Mass: 179.09500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 179.094628657g/mol
• Heavy Atom Count: 13
• Complexity: 182
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 39.2Ų

Experimental Properties

• LogP: 1.87510
• PSA: 39.19000

ethyl 2,6-dimethylpyridine-3-carboxylate Security Information

ethyl 2,6-dimethylpyridine-3-carboxylate Customs Data

• HS CODE：2933399090
• Customs Data：

  China Customs Code:

  2933399090

  Overview:

  2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

  Summary:

  2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%